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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering

unexpected crop responses during experiments with Topogard.

Frequently Asked Questions (FAQs)
Q1: What is Topogard and what are its active ingredients?

Topogard is a selective, post-emergent herbicide used to control annual broadleaf weeds in

pea and potato crops.[1] Its active ingredients are terbutryn (350 g/L) and terbuthylazine (150

g/L), both of which belong to the triazine chemical family and are classified as Group C1

herbicides.[1]

Q2: What is the mechanism of action of Topogard?

The active ingredients in Topogard, terbutryn and terbuthylazine, act by inhibiting

photosynthesis at photosystem II (PSII). They are absorbed by the plant's roots and leaves,

leading to a rapid knockdown of existing weeds and providing residual weed control.[1]

Q3: What are the typical symptoms of Topogard phytotoxicity in sensitive plants?

As a photosystem II inhibitor, Topogard injury typically manifests as chlorosis (yellowing) of the

leaves, followed by necrosis (tissue death). These symptoms usually appear on the older, lower
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leaves first and progress upwards. Affected leaf margins may turn yellow, and in broadleaf

plants, yellowing between the veins (interveinal chlorosis) can occur.

Q4: What are the recommended application rates and timings for Topogard in peas and

potatoes?

Peas (Process, Garden, and Field): Apply 0.75 - 1 liter of Topogard in at least 250 liters of

water per hectare. The lower rate is recommended for small weeds or tender crops.

Application should occur when pea crops are actively growing, have 3-5 nodes, are less than

15cm high, and are not under stress. Do not add a wetting agent.[1]

Potatoes: Apply 1 - 2 liters of Topogard in at least 350 liters of water per hectare. The lower

rate can be used if scarifying for weeds is done before crop canopy closure. Apply after rows

are molded and when weeds are small. Crucially, do not apply if more than 5% of the crop

has emerged, as this will result in damage.[1]

Q5: Can Topogard be mixed with other chemicals?

Topogard contains surface-active agents. For pea crops, avoid adding other surfactants,

emulsifiable or soluble concentrate pesticides, foliar fertilizers, or nutrient sprays, as this

increases the risk of crop damage.[1]

Troubleshooting Guides
Issue 1: Unexpected Crop Injury Symptoms Observed
Symptoms: Stunting, chlorosis, necrosis, or other unusual growth patterns in pea or potato

crops following Topogard application.

Possible Causes and Solutions:
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Possible Cause Troubleshooting Steps

Incorrect Application Rate (Overdose)

1. Verify Application Records: Review spray logs

to confirm the exact rate of Topogard applied.

Note that overlapping spray paths can lead to

double-dosing in certain areas.[2] 2. Soil and

Plant Tissue Analysis: Collect soil and plant

tissue samples from affected and unaffected

areas for residue analysis to determine the

concentration of terbutryn and terbuthylazine.[3]

3. Visual Assessment: Use a phytotoxicity rating

scale (see Experimental Protocols) to quantify

the level of injury.

Application at Incorrect Crop Stage

1. Review Application Timing: Confirm the crop

growth stage at the time of application. For

potatoes, application after more than 5%

emergence can cause significant damage.[1]

For peas, application outside the 3-5 node stage

can increase susceptibility.[1]

Crop Stress

1. Assess Environmental Conditions: Evaluate if

the crop was under stress from drought,

unseasonal cold or wet conditions, wind, or

disease at the time of application, as this can

increase sensitivity to the herbicide.[1] 2. Check

for Sufficient Leaf Wax (Peas): For pea crops,

insufficient leaf wax can reduce selectivity and

lead to injury. A crystal violet dye retention test

can be used to assess leaf wax presence.[1]

Spray Tank Contamination

1. Review Sprayer Cleanout Procedures:

Ensure that the sprayer was thoroughly cleaned

of any previous chemicals, especially oils,

surfactants, or emulsifiable concentrates, before

using Topogard.[1] Injury patterns that follow the

initial spray path and diminish as spraying

continues can indicate contamination.[4]
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Addition of Incompatible Tank Mix Partners

1. Check Tank Mix Records: Verify that no

additional surfactants or other prohibited

products were added to the spray tank,

particularly for pea applications.[1]

Herbicide Drift

1. Observe Injury Patterns: Look for injury

patterns that are more severe at the edge of the

field and decrease with distance from the field

border, which can indicate drift from an adjacent

application.[4][5]

Issue 2: Reduced Efficacy of Topogard
Symptom: Poor weed control after Topogard application.

Possible Causes and Solutions:

Possible Cause Troubleshooting Steps

Weed Growth Stage

1. Assess Weed Size: Topogard is most

effective on small, actively growing weeds.

Larger, more established weeds may be less

susceptible.

Environmental Conditions

1. Evaluate Weather at Application: Weed

control may be less effective if weeds are in a

dry, hardened growth condition.[1]

Herbicide Resistance

1. Investigate Weed History: Continuous use of

the same herbicide group can lead to the

development of resistant weed populations.[1]

Consider rotating with herbicides that have a

different mode of action.

Quantitative Data on Phytotoxicity
While specific yield loss data for Topogard overdose is limited in publicly available literature,

research on its active ingredients provides some insights into potential impacts.
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Crop
Herbicide/Activ

e Ingredients

Application

Rate
Observed Effect Source

Peas (Pisum

sativum)

Terbutryn/Terbut

hylazine

Recommended

Dose

35% reduction in

root dry weight
[6]

Peas (Pisum

sativum)

Terbutryn/Terbut

hylazine

Double

Recommended

Dose

43% reduction in

root dry weight
[6]

Peas (Pisum

sativum)
Bentazone

Recommended

Dose

25% reduction in

root dry weight
[6]

Peas (Pisum

sativum)
Bentazone

Double

Recommended

Dose

44% reduction in

root dry weight
[6]

Experimental Protocols
Protocol 1: Visual Assessment of Phytotoxicity
Objective: To quantitatively assess the level of crop injury using a standardized visual rating

scale.

Methodology:

Establish Assessment Plots: Designate specific areas within the experimental field for

assessment, including treated and untreated control plots.

Timing of Assessment: Conduct visual assessments at regular intervals after Topogard
application (e.g., 7, 14, and 21 days after treatment) to observe the progression of any

symptoms.

Rating Scale: Use a 0-100% scale, where 0% represents no visible injury and 100%

represents complete crop death. Alternatively, a 1-9 scale like the EWRC (European Weed

Research Council) scale can be used.

Data Collection: For each plot, assign a phytotoxicity rating based on the average injury

observed across multiple plants. Record symptoms such as chlorosis, necrosis, stunting,
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and malformation.

Data Analysis: Compare the phytotoxicity ratings of treated plots to the untreated control to

determine the level of injury caused by the herbicide application.

Protocol 2: Soil and Plant Tissue Analysis for Herbicide
Residue
Objective: To determine the concentration of terbutryn and terbuthylazine in soil and plant

tissue to diagnose potential overdose or carryover.

Methodology:

Sample Collection:

Soil: Collect composite soil samples from the top 10-15 cm of soil from both affected and

unaffected areas of the field.

Plant Tissue: Collect whole plant samples (shoots and roots) from both symptomatic and

asymptomatic plants.

Sample Preparation:

Soil: Air-dry the soil samples, sieve to remove large debris, and store in a cool, dark place.

Plant Tissue: Gently wash the plant tissue to remove soil particles, blot dry, and freeze

immediately. The tissue can then be lyophilized (freeze-dried) and ground into a fine

powder.

Extraction:

Use an appropriate solvent extraction method, such as QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) or sonication with a suitable solvent like acetonitrile or

methanol, to extract the herbicide residues from the soil or plant matrix.

Analysis:
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Analyze the extracts using High-Performance Liquid Chromatography (HPLC) coupled

with a UV or mass spectrometry (MS) detector. Gas chromatography (GC) can also be

used.[4][7]

Data Interpretation: Compare the detected herbicide concentrations in samples from the

affected area to those from the unaffected area and to established toxicological thresholds, if

available.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1222600#troubleshooting-unexpected-crop-
response-to-topogard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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